3-(Methylamino)-2,1-benzisothiazole hydrochloride

• CAS No.: 7765-88-0
• Molecular Formula: C8H9ClN2S
• Molecular Weight: 200.69 g/mol
• IUPAC Name: N-methyl-1,2-benzothiazol-3-amine;hydrochloride
• InChI: InChI=1S/C8H8N2S.ClH/c1-9-8-6-4-2-3-5-7(6)11-10-8;/h2-5H,1H3,(H,9,10);1H
• InChI Key: MHGXLCMBDVQNPF-UHFFFAOYSA-N
• Canonical SMILES: CNC1=NSC2=CC=CC=C21.Cl

Description

3-(Methylamino)-2,1-benzisothiazole hydrochloride is a chemical building block belonging to the 2,1-benzisothiazole class of heterocyclic compounds, which are characterized by a benzene ring fused with an isothiazole ring containing nitrogen and sulfur atoms . This scaffold is of significant interest in medicinal chemistry and chemical biology for developing new bioactive molecules. The core benzisothiazole structure is known to exhibit a range of biological activities, including antimicrobial properties . Specifically, 3-amino and 3-substituted amino derivatives like this compound are key intermediates for synthesizing more complex molecules and have been evaluated for their genotoxic and antimicrobial profiles . Researchers utilize this reagent to explore structure-activity relationships, particularly as 3-alkylamino derivatives have been shown in studies to lack the mutagenic activity observed in some other 3-substituted benzisothiazoles . The hydrochloride salt form enhances the compound's stability and solubility, facilitating its use in various experimental conditions. This product is intended for laboratory research purposes only and must not be used for diagnostic, therapeutic, or any personal applications.

Preparation Methods

General Synthetic Strategy

The synthesis of 3-(Methylamino)-2,1-benzisothiazole hydrochloride is generally achieved via nucleophilic substitution reactions on appropriately substituted benzisothiazole intermediates or via alkylation of 3-amino- or 3-substituted benzisothiazole precursors. Key steps involve:

• Formation of the benzisothiazole ring system.
• Introduction of the methylamino group at the 3-position.
• Conversion to the hydrochloride salt to enhance stability and solubility.

Preparation via Nucleophilic Substitution on 3-Chloro-1,2-benzisothiazole

One documented approach involves reacting 3-chloro-1,2-benzisothiazole with methylamine or methylamino precursors under controlled conditions:

• Reaction conditions: The chloro-substituted benzisothiazole is heated with methylamine or methylamino reagents in a suitable solvent such as tert-butanol or isopropanol under reflux or elevated temperature (90–120 °C).
• Workup: After completion (monitored by thin-layer chromatography), the reaction mixture is cooled, and the product is isolated by adjusting pH and solvent extraction.
• Salt formation: The free base is converted to the hydrochloride salt by acidification with concentrated hydrochloric acid, followed by cooling and filtration.

This method yields the hydrochloride salt as an off-white solid with yields reported around 70–80% in analogous piperazinyl derivatives, suggesting similar efficiency for methylamino substitution.

Alkylation of Lithium Salt of 1,2-Benzisothiazolin-3-one

An alternative and highly selective method involves:

• Preparing the lithium salt of 1,2-benzisothiazolin-3-one by slurrying 1,2-benzisothiazolin-3-one with lithium hydroxide monohydrate in a polar solvent such as ethanol, methanol, acetone, or industrial methylated spirits (IMS).
• The lithium salt is then reacted with an alkylating agent, specifically methyl iodide or dimethyl sulfate , to introduce the methylamino group at the nitrogen position.
• The reaction is typically carried out in polar aprotic solvents like dimethylformamide, tetrahydrofuran, or acetone at ambient to reflux temperatures.
• The product is isolated by filtration or solvent evaporation and converted to the hydrochloride salt by treatment with hydrochloric acid.

This approach offers high selectivity for N-methylation with minimal O-alkylation side products, achieving purity >99% and yields up to 85% for related N-methyl benzisothiazolinones.

Reaction Conditions and Solvent Effects

Parameter	Typical Conditions	Notes
Temperature	80–120 °C	Reflux or oil bath heating
Solvents	Isopropanol, tert-butanol, DMF, acetone	Polar protic or aprotic solvents preferred
Alkylating agents	Methyl iodide, dimethyl sulfate	Methyl iodide preferred due to lower toxicity
Base	Lithium hydroxide monohydrate	For lithium salt formation
Reaction time	1–24 hours	Monitored by TLC or HPLC
pH adjustment for salt	Acidification with concentrated HCl	To isolate hydrochloride salt

Purification and Isolation

• The crude product is often purified by recrystallization from isopropanol or ethanol.
• The hydrochloride salt is isolated by filtration after cooling the reaction mixture to 0 °C.
• Washing with cold isopropanol removes impurities.
• Drying under vacuum at 40–42 °C yields the final product as a stable solid.

Summary Table of Preparation Methods

Method	Key Reagents	Solvent(s)	Temperature	Yield (%)	Purity (%)	Notes
Nucleophilic substitution on 3-chloro-1,2-benzisothiazole	Methylamine, HCl	tert-butanol, isopropanol	100–120 °C	~70–80	High	Requires pH adjustment, extraction, and recrystallization
Alkylation of lithium salt of 1,2-benzisothiazolin-3-one	Lithium hydroxide, methyl iodide	Ethanol, DMF, acetone	RT to reflux	~85	>99	High selectivity, minimal side products

Chemical Reactions Analysis

Oxidation Reactions

The methylamino group and sulfur atom in the benzisothiazole ring undergo oxidation under controlled conditions:

Reagent	Conditions	Product	Yield	Source
Hydrogen peroxide (H₂O₂)	Aqueous acidic medium, 50–60°C	3-(Methylamino)-2,1-benzisothiazole sulfone	78%
Ozone (O₃)	Dichloromethane, −78°C	Cleavage of the thiazole ring to form sulfonamide derivatives	65%

Mechanistic Notes :

• Sulfur oxidation proceeds via electrophilic attack on the thiazole sulfur, forming sulfoxides (S=O) or sulfones (O=S=O) depending on stoichiometry.

• Ozonolysis cleaves the C=S bond, generating intermediates that rearrange to sulfonamides .

Substitution Reactions

The methylamino group participates in nucleophilic substitution, while the thiazole ring reacts with electrophiles:

Nucleophilic Substitution

Reagent	Position	Product	Conditions	Source
Acetyl chloride (ClCOCH₃)	N-methyl	3-(Acetylmethylamino)-2,1-benzisothiazole	Pyridine, 0°C→RT
Benzyl bromide (C₆H₅CH₂Br)	N-methyl	3-(Benzylmethylamino)-2,1-benzisothiazole	K₂CO₃, DMF, 80°C

Electrophilic Aromatic Substitution

Reagent	Position	Product	Conditions	Source
Bromine (Br₂)	C-5	5-Bromo-3-(methylamino)-2,1-benzisothiazole	Acetic acid, 40°C
Nitric acid (HNO₃)	C-7	7-Nitro-3-(methylamino)-2,1-benzisothiazole	H₂SO₄, 0°C→RT

Key Observations :

• Electrophilic substitution favors the C-5 and C-7 positions due to electron-donating effects of the methylamino group .

• Steric hindrance at N-methyl limits substitution at adjacent positions .

Reductive Transformations

Catalytic hydrogenation reduces the thiazole ring:

Reagent	Conditions	Product	Yield	Source
H₂/Pd-C (10% w/w)	Ethanol, 50 psi, 80°C	3-(Methylamino)-1,2-benzisothiazoline	92%
Sodium borohydride (NaBH₄)	Methanol, 0°C→RT	Partial reduction to dihydrobenzisothiazole	45%

Mechanistic Pathway :

• Complete hydrogenation opens the thiazole ring, yielding a saturated benzisothiazoline .

• NaBH₄ selectively reduces the C=N bond without affecting the aromatic ring.

Cycloaddition and Ring-Opening Reactions

The thiazole ring participates in [3+2] cycloadditions:

Reagent	Conditions	Product	Application	Source
Phenylacetylene	CuI, DIPEA, 100°C	Triazolo-fused benzisothiazole	Antimicrobial agents
Ethylene oxide	THF, −20°C→RT	Ring-opened thiol intermediate	Polymer crosslinkers

Synthetic Utility :

• Cycloadditions expand the heterocyclic core for drug discovery .

• Ring-opening reactions generate thiols for material science applications .

Stability and Degradation

Critical stability data under stress conditions:

Condition	Observation	Degradation Products	Source
pH < 2 (HCl, 60°C)	Hydrolysis of thiazole ring to o-aminothiophenol	N-Methyl-o-aminothiophenol
UV light (254 nm)	Photooxidation to sulfonic acid derivatives	Benzisothiazole-3-sulfonic acid

Storage Recommendations :

• Stable under inert gas (N₂/Ar) at −20°C in amber vials .

• Avoid prolonged exposure to moisture or strong acids.

Scientific Research Applications

N-methyl-1,2-benzothiazol-3-amine hydrochloride has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its use in drug development, particularly for its potential as an enzyme inhibitor.

Industry: It is utilized in the production of dyes, pigments, and other materials due to its stable chemical structure.

Mechanism of Action

The mechanism of action of N-methyl-1,2-benzothiazol-3-amine hydrochloride involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can inhibit enzyme activity by binding to the active site, thereby preventing the substrate from accessing the enzyme. This inhibition can lead to various biological effects, depending on the enzyme or receptor targeted.

Comparison with Similar Compounds

Table 1: Key Structural and Functional Differences

Compound Name	Molecular Formula	Key Substituents	Pharmacological Activity	Toxicity (LD₅₀, rat oral)	References
3-(Methylamino)-2,1-benzisothiazole HCl	C₈H₈N₂S·HCl	Methylamino at position 3	Gastric antisecretory	576 mg/kg
MT-1207 (Antihypertensive agent)	C₂₂H₂₆ClN₇S*	Piperazine-benzotriazole chain	Multitarget antihypertensive	Not reported
3-(1-Piperazinyl)-1,2-benzisothiazole HCl	C₁₁H₁₄ClN₃S	Piperazinyl at position 3	Antipsychotic (Ziprasidone intermediate)	Not reported
5-Chloro-2-(4-methoxyphenyl)-1,3-benzothiazole	C₁₄H₁₀ClNOS	Chloro, 4-methoxyphenyl at position 2	Broad bioactivity (antimicrobial, anticancer)	Not reported

*MT-1207’s exact formula is inferred from its structure in .

Mechanistic Insights

• 3-(Methylamino)-2,1-benzisothiazole HCl: Antagonizes histamine- and food-induced gastric secretion via non-cholinergic mechanisms. Reserpine (a monoamine depletor) inhibits its activity, suggesting reliance on endogenous amines .
• MT-1207 : A multitarget antihypertensive acting on calcium channels, angiotensin receptors, and adrenergic pathways. Its benzisothiazole core is modified with a benzotriazole-piperazine chain, enabling broader receptor interactions .
• 3-(1-Piperazinyl)-1,2-benzisothiazole HCl : A precursor to ziprasidone, which antagonizes serotonin (5-HT₂A) and dopamine (D₂) receptors. The piperazinyl group enhances CNS penetration and receptor affinity .
• Benzothiazole Derivatives (e.g., 5-Chloro-2-(4-methoxyphenyl)-1,3-benzothiazole) : The thiazole ring (S and N at positions 1 and 3) confers distinct electronic properties compared to isothiazoles (S and N at positions 1 and 2), often leading to antimicrobial or anticancer activity .

Biological Activity

3-(Methylamino)-2,1-benzisothiazole hydrochloride, a compound belonging to the benzisothiazole class, has garnered attention for its potential biological activities. This article aims to explore its pharmacological properties, including antimicrobial, anticancer, and neuropharmacological effects, supported by data tables and relevant case studies.

Chemical Structure and Properties

The molecular formula of 3-(Methylamino)-2,1-benzisothiazole is $C_8H_8N_2S$ with a unique structure that contributes to its biological activity. It features a benzene ring fused to a thiazole ring, which is known for its diverse biological properties.

Antimicrobial Activity

Research indicates that benzisothiazole derivatives exhibit significant antimicrobial properties. For instance, studies have shown that related compounds can effectively inhibit the growth of various bacterial strains, including multi-drug resistant Acinetobacter baumannii .

Minimum Inhibitory Concentrations (MICs) :

Compound	Target Organism	MIC (μg/ml)
3-(Methylamino)-2,1-benzisothiazole	E. coli (MDR strains)	0.31 - 0.63
3,6-dihydroxy-1,2-benzisoxazole	A. baumannii	6.25

The above table highlights the potent antimicrobial activity of benzisothiazole derivatives against resistant strains.

Anticancer Activity

Benzisothiazoles have also shown promise in anticancer research. For example, certain derivatives have been reported to induce apoptosis in cancer cells through various mechanisms, including the inhibition of specific signaling pathways .

Case Study :
In a study examining the effects of benzisothiazole derivatives on cancer cell lines, it was found that these compounds could significantly reduce cell viability in breast cancer cells (MCF-7), with IC50 values ranging from 10 to 20 µM.

Neuropharmacological Effects

The neuropharmacological potential of benzisothiazoles has been explored in the context of treating neurological disorders. Derivatives have been noted for their antipsychotic and anticonvulsant properties .

Mechanism of Action :

• Dopamine Receptor Modulation : Some benzisothiazole derivatives act as antagonists at dopamine receptors, which are crucial in managing conditions like schizophrenia.
• GABAergic Activity : Certain compounds enhance GABAergic transmission, providing anticonvulsant effects.

Synthesis and Structure-Activity Relationship (SAR)

The synthesis of 3-(Methylamino)-2,1-benzisothiazole typically involves the reaction of appropriate precursors under controlled conditions to yield high-purity products. The SAR studies indicate that modifications at various positions on the benzene or thiazole rings can significantly influence the biological activity of these compounds .

Q & A

Q. What are the optimized synthetic routes for 3-(Methylamino)-2,1-benzisothiazole hydrochloride, and how do reaction conditions influence yield?

Methodological Answer: A common approach involves reacting saccharin derivatives with methylamine hydrochlorides under high-temperature conditions. For example, phosphorus pentoxide (P₂O₅) and N,N-dimethylcyclohexylamine can be used as catalysts at 240°C to synthesize benzisothiazole derivatives . Key parameters include:

• Reagent stoichiometry : Excess methylamine hydrochloride improves amine incorporation.
• Temperature : Prolonged heating (>200°C) may degrade sensitive functional groups.
• Catalyst choice : Acidic catalysts like P₂O₅ favor cyclization, while polar solvents enhance solubility.

Q. Table 1: Synthesis Optimization

Parameter	Condition Range	Yield Impact	Source Reference
Temperature	220–260°C	Optimal at 240°C
Reaction Time	4–8 hours	Yield plateaus at 6h
Solvent Polarity	Ethanol vs. DMF	DMF increases yield by 15%

Q. Which spectroscopic and chromatographic techniques are most effective for characterizing this compound?

Methodological Answer:

• NMR : ¹H/¹³C NMR confirms methylamino group integration (δ ~2.5 ppm for CH₃) and aromatic proton environments .
• HPLC-MS : Quantifies purity and detects byproducts (e.g., unreacted saccharin derivatives). Use C18 columns with 0.1% TFA in acetonitrile/water gradients .
• FTIR : Peaks at 3300–3400 cm⁻¹ (N-H stretch) and 1150 cm⁻¹ (S=O vibration) validate structure .

Q. Table 2: Characterization Parameters

Technique	Key Signals	Diagnostic Value
¹H NMR	δ 2.5 (s, 3H, CH₃)	Confirms methylamino group
HPLC-MS	[M+H]⁺ = 213.1 m/z	Purity >98% required for assays
FTIR	1150 cm⁻¹ (S=O)	Validates sulfonamide oxidation

Q. How can researchers design initial biological activity assays for this compound?

Methodological Answer:

• Target Selection : Prioritize enzymes or receptors structurally related to benzisothiazoles (e.g., GABAₐ receptors, kinase inhibitors).
• In Vitro Models : Use HEK293 cells transfected with target receptors for electrophysiology or fluorescence-based assays .
• Dosage Range : Start with 1–100 µM, adjusting based on solubility (DMSO stock ≤0.1% v/v).

Advanced Research Questions

Q. What computational strategies can predict reaction pathways for novel derivatives of this compound?

Methodological Answer:

• Quantum Chemical Calculations : Use density functional theory (DFT) to model transition states and identify rate-limiting steps (e.g., cyclization vs. amine coupling) .
• Machine Learning : Train models on existing benzisothiazole reaction data to predict optimal solvents/catalysts.
• Case Study : ICReDD’s workflow integrates computation-experiment feedback loops to reduce trial-and-error synthesis by 40% .

Q. How should researchers resolve contradictions in spectral data or bioassay results?

Methodological Answer:

• Data Triangulation : Cross-validate NMR assignments with 2D experiments (COSY, HSQC) and compare with synthetic intermediates .
• Bioassay Reproducibility : Control for batch-to-batch variability by standardizing cell lines and assay buffers. For inconsistent IC₅₀ values, re-test with orthogonal methods (e.g., SPR vs. fluorescence polarization).
• Theoretical Frameworks : Apply reaction mechanism theories to explain unexpected byproducts (e.g., hydrolysis under acidic conditions) .

Q. What advanced separation techniques improve purification of this compound from complex mixtures?

Methodological Answer:

• Membrane Chromatography : Use ion-exchange membranes to isolate charged species (e.g., hydrochloride salts) .
• Preparative HPLC : Optimize gradient elution with trifluoroacetic acid (TFA) as an ion-pairing agent to resolve polar impurities .

Q. Table 3: Purification Metrics

Technique	Purity Achieved	Recovery Rate
Preparative HPLC	99.2%	85%
Ion-Exchange Membrane	97.5%	92%

Q. How can researchers leverage structural analogs (e.g., 3-Methyl-2-benzothiazolinone hydrazone hydrochloride) to infer reactivity?

Methodological Answer:

• Comparative SAR Studies : Analyze electronic effects of substituents (e.g., electron-withdrawing groups reduce nucleophilic attack at sulfur).
• Case Example : 3-Methyl-2-benzothiazolinone derivatives show enhanced stability in aqueous buffers compared to non-methylated analogs .